Cas no 1936179-47-3 (Cyclopropanemethanesulfonyl chloride, α-ethyl-2-methyl-)

• Product Name: Cyclopropanemethanesulfonyl chloride, α-ethyl-2-methyl-
• CAS No: 1936179-47-3
• MF: C₇H₁₃ClO₂S
• MW: 196.694920301437
• CID: 5285145
• Update Time: 2025-06-11

Cyclopropanemethanesulfonyl chloride, α-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanesulfonyl chloride, α-ethyl-2-methyl-

• Inchi： 1S/C7H13ClO2S/c1-3-7(11(8,9)10)6-4-5(6)2/h5-7H,3-4H2,1-2H3
• InChI Key： OKCUUXIUNDFYJU-UHFFFAOYSA-N
• SMILES： C(C1CC1C)(CC)S(=O)(=O)Cl

Additional information on Cyclopropanemethanesulfonyl chloride, α-ethyl-2-methyl-

Recent Advances in Cyclopropanemethanesulfonyl Chloride, α-ethyl-2-methyl- (CAS: 1936179-47-3) Research

Cyclopropanemethanesulfonyl chloride, α-ethyl-2-methyl- (CAS: 1936179-47-3) is a specialized sulfonyl chloride derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its cyclopropane ring and sulfonyl chloride functional group, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The unique structural features of this compound, including the α-ethyl-2-methyl substitution, contribute to its reactivity and selectivity in various chemical transformations.

One of the most notable applications of Cyclopropanemethanesulfonyl chloride, α-ethyl-2-methyl- is its role in the synthesis of sulfonamide-based therapeutics. Sulfonamides are a critical class of compounds in medicinal chemistry, known for their broad-spectrum biological activities, including antibacterial, antiviral, and anticancer properties. Recent research has demonstrated that the incorporation of the cyclopropane ring into sulfonamide frameworks can enhance the metabolic stability and bioavailability of these compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound in the development of novel carbonic anhydrase inhibitors, which showed promising activity against tumor-associated isoforms.

In addition to its applications in drug discovery, Cyclopropanemethanesulfonyl chloride, α-ethyl-2-methyl- has also been explored in the field of chemical biology as a tool for protein labeling and modification. The sulfonyl chloride group is highly reactive towards nucleophiles, such as amino and hydroxyl groups, making it an ideal candidate for covalent protein modification. A recent study in ACS Chemical Biology detailed the use of this compound to selectively label lysine residues in proteins, enabling the study of protein-protein interactions and post-translational modifications. This approach has opened new avenues for understanding cellular signaling pathways and identifying potential therapeutic targets.

The synthesis and scalability of Cyclopropanemethanesulfonyl chloride, α-ethyl-2-methyl- have also been subjects of recent investigation. Traditional synthetic routes often involve multi-step procedures with low yields, limiting their applicability in large-scale production. However, a 2022 publication in Organic Process Research & Development described an optimized synthetic protocol that improves both yield and purity. This advancement is particularly significant for industrial applications, where cost-effective and efficient production methods are essential. The study also highlighted the importance of controlling reaction conditions to minimize side reactions and ensure the consistent quality of the final product.

Despite its promising applications, the use of Cyclopropanemethanesulfonyl chloride, α-ethyl-2-methyl- is not without challenges. Safety concerns related to its reactivity and potential toxicity must be carefully managed, especially in laboratory and industrial settings. Recent guidelines from the European Chemicals Agency (ECHA) emphasize the need for proper handling and storage procedures to mitigate risks. Furthermore, ongoing research is focused on developing greener and more sustainable synthetic methods to reduce the environmental impact of its production. These efforts align with the broader goals of green chemistry and sustainable drug development.

In conclusion, Cyclopropanemethanesulfonyl chloride, α-ethyl-2-methyl- (CAS: 1936179-47-3) represents a valuable building block in chemical biology and medicinal chemistry. Its unique structural features and reactivity profile make it a versatile tool for drug discovery and protein modification. Recent advancements in its synthesis and applications have further solidified its importance in the field. However, continued research is needed to address safety and sustainability challenges, ensuring its long-term utility in scientific and industrial applications. As the field evolves, this compound is likely to remain a focal point for innovation and discovery.